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Compound of Interest

Compound Name: Digitalose

Cat. No.: B1209599 Get Quote

An In-depth Examination of the Deoxy Sugar Component of Cardiac Glycosides

This technical guide provides a comprehensive overview of Digitalose, a naturally occurring

deoxy sugar that is a critical component of various cardiac glycosides. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical identity, properties, experimental protocols for its synthesis and

isolation, and its role in significant biological pathways.

Core Chemical and Physical Data
Digitalose, a methyl ether of D-fucose, is a key monosaccharide found in a variety of cardiac

glycosides.[1][2] Its formal IUPAC name is 6-Deoxy-3-O-methyl-D-galactose.[2] The Chemical

Abstracts Service (CAS) has assigned the registry number 4481-08-7 to this compound.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for Digitalose, including its molecular

formula, molecular weight, and other physical properties.
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Property Value Reference(s)

IUPAC Name
6-Deoxy-3-O-methyl-D-

galactose
[2]

CAS Number 4481-08-7 [2]

Other Names
D-Digitalose, 3-Methyl-D-

fucose
[2]

Molecular Formula C₇H₁₄O₅ [2]

Molar Mass 178.184 g·mol⁻¹ [2]

Melting Point 106 °C (223 °F; 379 K) [2]

Experimental Protocols
This section details the methodologies for the chemical synthesis of Digitalose and its isolation

from natural sources.

Chemical Synthesis of D-Digitalose
While a variety of synthetic routes for deoxy sugars have been developed, a stereoselective

synthesis of a protected derivative of the L-enantiomer of digitoxose has been described, which

can be adapted for D-Digitalose.[3] The following is a generalized workflow based on

established carbohydrate chemistry principles:

Starting Material: The synthesis typically begins with a readily available D-galactose

derivative.

Protection of Hydroxyl Groups: Key hydroxyl groups on the galactose starting material are

selectively protected to allow for modifications at specific positions. This often involves the

use of protecting groups such as benzyl or silyl ethers.

Deoxygenation at C-6: The C-6 hydroxyl group is converted into a good leaving group (e.g.,

a tosylate or mesylate) and subsequently removed via reduction, often using a hydride

reagent like lithium aluminum hydride.
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Methylation at C-3: The hydroxyl group at the C-3 position is selectively methylated, for

example, using sodium hydride and methyl iodide.

Deprotection: The protecting groups are removed under appropriate conditions to yield D-

Digitalose.

Purification: The final product is purified using chromatographic techniques, such as column

chromatography on silica gel, to obtain pure D-Digitalose.

Isolation of Digitalose from Natural Sources
Digitalose is a component of cardiac glycosides found in plants of the Digitalis genus, such as

Digitalis purpurea (foxglove).[4][5] The isolation of Digitalose involves the extraction of the

parent glycosides followed by hydrolysis to cleave the sugar moieties.

1. Extraction of Cardiac Glycosides:

Plant Material Preparation: Dried and finely powdered leaves of Digitalis purpurea are used

as the starting material.[5]

Solvent Extraction: The powdered leaves are extracted with an organic solvent, typically

ethanol or methanol, which may be mixed with water.[5][6] This can be done through

maceration, soxhlet extraction, or ultrasonication to enhance efficiency.[5]

Filtration and Concentration: The resulting extract is filtered to remove solid plant material,

and the solvent is evaporated under reduced pressure to yield a crude extract.[5][7]

Purification of Glycosides: The crude extract is then subjected to further purification steps,

such as liquid-liquid fractionation and column chromatography, to isolate the desired cardiac

glycosides.[8]

2. Hydrolysis of Cardiac Glycosides:

Acid Hydrolysis: The purified cardiac glycosides are subjected to acid-catalyzed hydrolysis to

break the glycosidic bonds and release the constituent sugars.[9][10] This is typically

achieved by heating the glycosides in a dilute mineral acid solution (e.g., 0.05 N mineral acid

in 50% aqueous methanol).[10]
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Neutralization and Extraction: After hydrolysis, the reaction mixture is neutralized. The

aglycones (the non-sugar portion of the glycosides) are typically insoluble in water and can

be removed by filtration or extraction with an organic solvent.

Isolation and Purification of Digitalose: The aqueous layer containing the liberated sugars,

including Digitalose, is then concentrated. The individual sugars are separated and purified

using chromatographic techniques, such as preparative high-performance liquid

chromatography (HPLC), to yield pure Digitalose.[8]

Signaling and Biosynthetic Pathways
Digitalose plays a crucial role as a structural component of biologically active molecules and is

itself the product of a specific biosynthetic pathway.

Biosynthesis of TDP-D-Digitoxose
In many organisms, sugars are activated for use in glycosylation reactions by being attached to

a nucleotide diphosphate, such as thymidine diphosphate (TDP). The biosynthesis of TDP-D-

digitoxose is a multi-step enzymatic process.[11][12]
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Caption: Biosynthetic pathway of TDP-D-Digitoxose.

Mechanism of Action of Cardiac Glycosides
Digitalose is a key component of cardiac glycosides like digoxin, which exert their therapeutic

effects by inhibiting the Na+/K+-ATPase pump in cardiac muscle cells.[4][13][14] This inhibition

leads to a cascade of events that ultimately increases the force of heart muscle contraction.[1]

[4]
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Caption: Signaling pathway for cardiac glycoside action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1209599?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Mode-of-action-of-cardiac-glycosides-Three-different-pathways-have-been-proposed-to_fig1_237474600
https://en.wikipedia.org/wiki/Digitalose
https://pubmed.ncbi.nlm.nih.gov/17950714/
https://pubmed.ncbi.nlm.nih.gov/17950714/
https://cvpharmacology.com/cardiostimulatory/digitalis
https://media.neliti.com/media/publications/586968-identification-and-extraction-process-of-0942cbe8.pdf
https://patents.google.com/patent/US2449673A/en
https://patents.google.com/patent/CN101623377A/en
https://patents.google.com/patent/CN101623377A/en
https://www.researchgate.net/publication/382963083_IDENTIFICATION_AND_EXTRACTION_PROCESS_OF_CARDIAC_GLYCOSIDES_FROM_FOXGLOVE_PLANTS
https://cnc.nuph.edu.ua/wp-content/uploads/2020/05/Theoretical-part-on-cardioglycosides.pdf
https://www.researchgate.net/publication/315100500_Cardiac_Glycosides_in_Medicinal_Plants
https://www.researchgate.net/figure/Proposed-pathways-for-the-biosynthesis-of-TDP-2-6-dideoxy-d-hexoses-showing-the-enzymes_fig1_6774266
https://pmc.ncbi.nlm.nih.gov/articles/PMC2776076/
https://www.droracle.ai/articles/40112/what-is-the-mechanism-of-action-of-digoxin-digitalis
https://pubmed.ncbi.nlm.nih.gov/6331375/
https://www.benchchem.com/product/b1209599#digitalose-iupac-name-and-cas-number
https://www.benchchem.com/product/b1209599#digitalose-iupac-name-and-cas-number
https://www.benchchem.com/product/b1209599#digitalose-iupac-name-and-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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